Cas no 19903-94-7 ((-)-bakkenolide L)
(-)-bakkenolide L structure
Product Name:(-)-bakkenolide L
CAS No:19903-94-7
MF:C19H26O6
MW:350.406146526337
CID:2005592
PubChem ID:10641594
Update Time:2025-04-21
(-)-bakkenolide L Chemical and Physical Properties
Names and Identifiers
-
- (-)-bakkenolide L
- bakkenolide L
- bakkenolide-L
- Fukinolidiol-diacetat
- (1'R,3R,7'aβ)-1'β,7'α-Diacetoxy-3'aβ,4'β-dimethyl-4-methylenespiro[oxolane-3,2'-hydrindane]-2-one
- (2R,3aα)-2'-Oxo-4'-methylene-7α,7aα-dimethylspiro[hydrindane-2,3'-oxolane]-3α,4β-diol 3,4-diacetate
- (1R,2R,3aβ,4β,7α,7aβ)-1β,7-Bis(acetyloxy)-1,3,3a,4,5,6,7,7a,4',5'-decahydro-3a,4-dimethyl-4'-methylenespiro[2H-indene-2,3'(2'H)-furan]-2'-one
- 19903-94-7
- [(2R,3R,3Ar,4S,7S,7aR)-3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] acetate
-
- Inchi: 1S/C19H26O6/c1-10-6-7-14(24-12(3)20)15-16(25-13(4)21)19(9-18(10,15)5)11(2)8-23-17(19)22/h10,14-16H,2,6-9H2,1,3-5H3/t10-,14-,15+,16+,18+,19+/m0/s1
- InChI Key: RRKSLPVKBZBXNN-BXCSSKQESA-N
- SMILES: O(C(C)=O)[C@H]1[C@@]2(C(=O)OCC2=C)C[C@]2(C)[C@@H](C)CC[C@@H]([C@@H]21)OC(C)=O
Computed Properties
- Exact Mass: 350.17293854g/mol
- Monoisotopic Mass: 350.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.9Ų
(-)-bakkenolide L Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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